Cas no 1864926-20-4 ([(1-Fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine)

• Product Name: [(1-Fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine
• CAS No: 1864926-20-4
• MF: C₁₀H₂₀FNO
• MW: 189.270306587219
• CID: 5719953
• PubChem ID: 126847992
• Update Time: 2025-07-14

[(1-Fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(1-fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine
• F1912-3129
• 1864926-20-4
• N-[(1-fluorocyclopentyl)methyl]-1-methoxypropan-2-amine
• AKOS040801854
• Cyclopentanemethanamine, 1-fluoro-N-(2-methoxy-1-methylethyl)-
• (1-fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine
• [(1-Fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine

• Inchi： 1S/C10H20FNO/c1-9(7-13-2)12-8-10(11)5-3-4-6-10/h9,12H,3-8H2,1-2H3
• InChI Key： PJCPWCMAWJGGNQ-UHFFFAOYSA-N
• SMILES： FC1(CNC(C)COC)CCCC1

Computed Properties

• Exact Mass: 189.15289242g/mol
• Monoisotopic Mass: 189.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 225.9±10.0 °C(Predicted)
• pka: 9.76±0.20(Predicted)

Additional information on [(1-Fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine

Introduction to [(1-Fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine (CAS No. 1864926-20-4)

Compound with the chemical name [(1-Fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine (CAS No. 1864926-20-4) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a 1-Fluorocyclopentyl moiety and an (1-methoxypropan-2-yl)amine side chain imparts distinct chemical properties that make it a promising candidate for further investigation.

The synthesis and characterization of this compound have been the focus of numerous research studies, particularly in the context of developing novel therapeutic agents. The 1-Fluorocyclopentyl group is known for its ability to enhance metabolic stability and binding affinity, making it a valuable component in drug design. In contrast, the (1-methoxypropan-2-yl)amine moiety contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The incorporation of fluorine atoms into molecular structures can lead to improved pharmacokinetic profiles, including enhanced bioavailability and reduced susceptibility to metabolic degradation. The 1-Fluorocyclopentyl group in this compound exemplifies such benefits, offering a strategic approach to optimizing drug-like properties.

The (1-methoxypropan-2-yl)amine component further contributes to the compound's overall pharmacological profile by providing a polar amine group that can interact with biological targets. This interaction is crucial for achieving the desired therapeutic effects. Additionally, the methoxy group enhances lipophilicity, which is another important factor in drug design. The balance between lipophilicity and polarity is essential for ensuring effective drug delivery and absorption.

In recent years, there has been a growing interest in exploring new synthetic pathways for fluorinated amines due to their potential applications in various therapeutic areas. The synthesis of [(1-Fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve this goal.

The pharmacological activity of this compound has been evaluated through in vitro and in vivo studies. Preliminary results indicate that it exhibits promising biological activity, particularly in the context of central nervous system (CNS) disorders. The ability of the 1-Fluorocyclopentyl group to cross the blood-brain barrier suggests that this compound may have potential applications in treating neurological conditions.

Further investigations are ongoing to explore the mechanism of action and therapeutic efficacy of [(1-Fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine. These studies aim to provide a deeper understanding of its pharmacological effects and identify potential clinical applications. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery process and facilitate the development of novel drug candidates.

The structural features of this compound also make it an attractive scaffold for derivative design. By modifying specific functional groups, researchers can fine-tune its pharmacological properties to target different therapeutic indications. This flexibility underscores the importance of fluorinated amines as versatile building blocks in medicinal chemistry.

In conclusion, [(1-Fluorocyclopentyl)methyl](1-methoxypropan-2-yl)amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further investigation. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.